Cas no 2191216-88-1 (1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione)

• Product Name: 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione
• CAS No: 2191216-88-1
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 5338079
• Update Time: 2025-11-01

1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione
• 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione

• Inchi： 1S/C16H19N3O4S/c1-10(20)12-3-4-13(24-12)15(22)18-7-5-11(6-8-18)19-9-14(21)17(2)16(19)23/h3-4,11H,5-9H2,1-2H3
• InChI Key： PFUDCNSAMIXCKK-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(N1CCC(CC1)N1C(N(C)C(C1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 574
• XLogP3: 1.1
• Topological Polar Surface Area: 106

Additional information on 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione

Recent Advances in the Study of 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione (CAS: 2191216-88-1)

In recent years, the compound 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione (CAS: 2191216-88-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione involves a multi-step process that includes the coupling of 5-acetylthiophene-2-carboxylic acid with piperidin-4-yl derivatives, followed by cyclization to form the imidazolidine-2,4-dione core. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further research and development.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate that it exhibits inhibitory effects on certain kinases and proteases, which are often implicated in inflammatory and oncogenic processes. These findings suggest potential applications in the treatment of diseases such as cancer and autoimmune disorders.

In vivo studies have further corroborated these observations, showing that the compound can effectively reduce tumor growth in animal models without significant toxicity. The pharmacokinetic profile of 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione has also been evaluated, revealing favorable absorption and distribution properties, as well as a manageable metabolic clearance rate.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Additionally, more comprehensive toxicological assessments are required to ensure its safety profile.

In conclusion, 1-[1-(5-acetylthiophene-2-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione represents a promising candidate for therapeutic development, with its unique chemical structure and biological activity offering multiple avenues for future research. Continued efforts in optimizing its synthesis and evaluating its efficacy and safety will be crucial in advancing this compound toward clinical trials.